N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H21NO4/c1-12-5-6-13(2)16(9-12)23-11-18(20)19-15-8-7-14(21-3)10-17(15)22-4/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key: GDNDFSLQSJJDIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• CAS RN: 315712-97-1

Description

N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide, also known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPA is a synthetic compound that belongs to the class of acetamide derivatives and has a molecular formula of C19H23NO4.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of various neurotransmitters and receptors in the brain. N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has been shown to increase the levels of dopamine and acetylcholine in the brain, which are important neurotransmitters involved in the regulation of mood, memory, and cognition.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has been shown to have several biochemical and physiological effects. It has been shown to exhibit antioxidant properties, which may help to protect against oxidative damage in the brain. N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has also been shown to reduce the levels of pro-inflammatory cytokines, which are involved in the development of neuroinflammation. Additionally, N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide in laboratory experiments is its relatively low toxicity and high solubility in water and organic solvents. This makes it easy to administer and study in animal models. However, one of the limitations of using N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide in laboratory experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide. One area of interest is the potential use of N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of novel analogs of N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide that may exhibit improved therapeutic properties. Additionally, further research is needed to fully understand the mechanism of action of N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide and its potential side effects.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide can be synthesized by the reaction of 2,4-dimethoxybenzoyl chloride with 2,5-dimethylphenol in the presence of a base such as sodium hydroxide. The resulting product is then reacted with acetic anhydride to yield N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide. The synthesis of N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide is a relatively simple process and can be carried out in a laboratory setting.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antinociceptive, and neuroprotective properties. N-(2,4-dimethoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.